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Compound of Interest

Compound Name: Isepamicin

Cat. No.: B1207981 Get Quote

Isepamicin is a semi-synthetic aminoglycoside antibiotic derived from gentamicin B.[1] It is

recognized by the World Health Organization as a Critically Important Antimicrobial for human

medicine.[2][3] This guide provides a detailed overview of its chemical structure,

physicochemical properties, mechanism of action, and antibacterial activity, tailored for

researchers, scientists, and drug development professionals.

Chemical Structure and Synthesis
Isepamicin is structurally related to gentamicin and amikacin.[4] Its chemical formula is

C₂₂H₄₃N₅O₁₂.[4]

IUPAC Name: (2S)-3-amino-N-[(1R,2S,3S,4R,5S)-5-amino-4-[(2R,3R,4S,5S,6R)-6-

(aminomethyl)-3,4,5-trihydroxyoxan-2-yl]oxy-2-[(2R,3R,4R,5R)-3,5-dihydroxy-5-methyl-4-

(methylamino)oxan-2-yl]oxy-3-hydroxycyclohexyl]-2-hydroxypropanamide

CAS Number: 58152-03-7

Synthesis: Isepamicin can be synthesized by the derivatization of gentamicin B. One method

involves the interaction of gentamicin B with N-tert-butyroxycarbonyloxy-phthalimide to obtain

3,6'-di-N-tert-butoxycarbonyl-gentamicin B. This intermediate is then treated with N-(S-β-

benzyloxycarbonylamino-α-hydroxypropionyloxy) succinimide in N,N-dimethylformamide to

yield 1-N-(S-β-benzyloxycarbonyl-α-hydroxypropionyl)-3,6'-di-N-tert-butoxycarbonyl-gentamicin

B. The final product, isepamicin, is obtained after hydrogenation in the presence of a

palladium catalyst and treatment with trifluoroacetic acid.
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Physicochemical Properties
The physicochemical properties of isepamicin are summarized in the table below.

Property Value Reference

Molecular Weight 569.6 g/mol

Hydrogen Bond Acceptors 17

Hydrogen Bond Donors 12

Rotatable Bonds 10

Topological Polar Surface Area 297.72 Å²

XLogP -5.87

Solubility (Isepamicin Sulfate) ≥34.3 mg/mL in H₂O

Mechanism of Action
Isepamicin, like other aminoglycosides, exerts its bactericidal effect by inhibiting protein

synthesis in susceptible bacteria. The process involves the binding of the antibiotic to the

bacterial 30S ribosomal subunit. This interaction interferes with the initiation complex of protein

synthesis and causes misreading of the mRNA. The resulting production of aberrant proteins

leads to the disruption of the bacterial cell membrane and ultimately cell death. Isepamicin is

notably effective against strains that produce aminoglycoside-modifying enzymes, which confer

resistance to other drugs in its class.
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Caption: Mechanism of action of Isepamicin.

Antibacterial Spectrum and Activity
Isepamicin is a broad-spectrum aminoglycoside with activity primarily against Gram-negative

bacteria, including members of the Enterobacteriaceae family and Pseudomonas aeruginosa. It

is also effective against staphylococci. Anaerobes, Neisseria species, and streptococci are

generally resistant.

The in vitro activity of isepamicin against various clinical isolates is presented below as

Minimum Inhibitory Concentrations (MICs). The MIC is the lowest concentration of an

antimicrobial drug that prevents visible growth of a microorganism after overnight incubation.

Organism MIC₅₀ (mg/L) MIC₉₀ (mg/L) Reference

Enterobacteriaceae - 1.1 - 8.5

Pseudomonas

aeruginosa
- 7.8

Acinetobacter spp. - 7.2

Staphylococci - 0.5 - 6.9

Enterococci - >64

Streptococcus spp. - >64

Experimental Protocols
Determination of Minimum Inhibitory Concentration
(MIC)
A standard method for determining the MIC of an antibiotic is the broth microdilution method.

Protocol:
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Preparation of Antibiotic Dilutions: A series of twofold dilutions of isepamicin are prepared in

a liquid growth medium (e.g., Mueller-Hinton broth) in a microtiter plate.

Inoculum Preparation: A standardized inoculum of the test bacterium (e.g., 5 x 10⁵ CFU/mL)

is prepared.

Inoculation: Each well of the microtiter plate containing the antibiotic dilutions is inoculated

with the bacterial suspension. A growth control well (no antibiotic) and a sterility control well

(no bacteria) are also included.

Incubation: The microtiter plate is incubated at a specified temperature (e.g., 35-37°C) for

16-20 hours.

Interpretation: The MIC is determined as the lowest concentration of isepamicin that

completely inhibits visible growth of the bacterium.
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Caption: Workflow for MIC determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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